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Compound of Interest

Cap-dependent endonuclease-IN-
26

Cat. No.: B12428685

Compound Name:

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the handling and use of Cap-dependent
endonuclease-IN-26, with a specific focus on its solubility in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQSs)

Q1: What is the solubility of Cap-dependent endonuclease-IN-26 in DMSO?

While a specific maximum solubility value (e.g., mg/mL or mM) is not publicly available in the
provided datasheets, Cap-dependent endonuclease-IN-26 is routinely dissolved and stored in
DMSO for research applications. Chemical suppliers indicate that stock solutions can be
prepared and stored in DMSO, suggesting a solubility that is practical for in vitro and in vivo
experimental needs. For instance, one supplier recommends storing the compound in DMSO
for up to 2 weeks at 4°C and for 6 months at -80°C.

Q2: What are the recommended starting concentrations for preparing a stock solution in
DMSO?

Based on the compound's in vitro activity, preparing a high-concentration stock solution in the
range of 10-20 mM in anhydrous DMSO is a common starting point. The IC50 of Cap-
dependent endonuclease-IN-26 is 286 nM, and its EC50 values against various influenza
strains range from approximately 80 nM to 830 nM.[1][2] A 10 mM stock solution allows for
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sufficient dilution to achieve these nanomolar working concentrations while keeping the final
DMSO concentration in assays low (typically <0.5%).

Q3: My Cap-dependent endonuclease-IN-26 is not fully dissolving in DMSO. What should |
do?

Please refer to the Troubleshooting Guide below for a step-by-step approach to address
solubility issues.

Q4: What are the storage recommendations for Cap-dependent endonuclease-IN-26 in
DMSO?

For short-term storage, a solution of Cap-dependent endonuclease-IN-26 in DMSO can be
kept at 4°C for up to 2 weeks. For long-term storage, it is recommended to store the solution in
aliquots at -80°C for up to 6 months. Avoid repeated freeze-thaw cycles to maintain the integrity
of the compound.

Physicochemical Properties of Cap-dependent
Endonuclease-IN-26

Property Value Reference
Molecular Formula C23H23N303 [21[3114]
Molecular Weight 389.45 g/mol [31[41[5]
CAS Number 1370238-26-8 [4][5]
Appearance Solid [2][4]

IC50 (CEN) 286 nM [1][3][4]1[6]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of Cap-
dependent Endonuclease-IN-26 in DMSO

Materials:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b12428685?utm_src=pdf-body
https://www.benchchem.com/product/b12428685?utm_src=pdf-body
https://www.benchchem.com/product/b12428685?utm_src=pdf-body
https://www.benchchem.com/product/b12428685?utm_src=pdf-body
https://www.benchchem.com/product/b12428685?utm_src=pdf-body
https://www.invivochem.com/cap-dependent-endonuclease-in-26.html
https://dcchemicals.com/product_show-cap-dependent-endonuclease-in-26.html
https://cymitquimica.com/products/TM-T61757/cap-dependent-endonuclease-in-26/
https://dcchemicals.com/product_show-cap-dependent-endonuclease-in-26.html
https://cymitquimica.com/products/TM-T61757/cap-dependent-endonuclease-in-26/
https://dcchemicals.com/msds/MSDS_DC49486.html
https://cymitquimica.com/products/TM-T61757/cap-dependent-endonuclease-in-26/
https://dcchemicals.com/msds/MSDS_DC49486.html
https://www.invivochem.com/cap-dependent-endonuclease-in-26.html
https://cymitquimica.com/products/TM-T61757/cap-dependent-endonuclease-in-26/
https://www.medchemexpress.com/cap-dependent-endonuclease-in-26.html
https://dcchemicals.com/product_show-cap-dependent-endonuclease-in-26.html
https://cymitquimica.com/products/TM-T61757/cap-dependent-endonuclease-in-26/
https://www.medchemexpress.com/search.html?q=influenza%20endonuclease,&ft=&fa=&fp=
https://www.benchchem.com/product/b12428685?utm_src=pdf-body
https://www.benchchem.com/product/b12428685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Cap-dependent endonuclease-IN-26 (solid)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need:
o Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 389.45 g/mol * 1000 mg/g = 3.89 mg

e Weigh the compound: Carefully weigh out 3.89 mg of Cap-dependent endonuclease-IN-26
and place it in a sterile microcentrifuge tube.

e Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
compound.

e Dissolve the compound:
o Cap the tube tightly and vortex for 1-2 minutes.
o Visually inspect the solution for any undissolved patrticles.

o If particles remain, briefly sonicate the solution in a water bath for 5-10 minutes. Gentle
warming (to no more than 37°C) can also aid dissolution.

e Storage:

o Once fully dissolved, aliquot the stock solution into smaller volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 6 months).
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Troubleshooting Guide: Solubility Issues

If you encounter difficulties in dissolving Cap-dependent endonuclease-IN-26 in DMSO,
follow this troubleshooting workflow.
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Start: Solubility Issue

\

Visually inspect the solid compound.
Is it a fine powder?

Is the DMSO anhydrous and from a fresh stock?

Vortex the solution for an extended period (2-5 minutes).

/

Briefly sonicate the solution in a water bath. No, it's clumpy

| o

Gently warm the solution (up to 37°C).

Is the compound fully dissolved?

Success: Aliquot and store at -80°C. Contact technical support from the supplier.

Click to download full resolution via product page

Caption: Troubleshooting workflow for solubility issues.
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Signaling Pathways and Experimental Workflows
General Workflow for Preparing Working Solutions for In
Vitro Assays

The following diagram illustrates a standard workflow for preparing working solutions of Cap-
dependent endonuclease-IN-26 from a DMSO stock for use in biological assays.

10 mM Stock Solution

in 100% DMSO

Dilute in DMSO

Intermediate Dilution
(e.g., 100 uM in 100% DMSO)

Dilute in Assay Buffer

Final Working Solution

(e.g., 100 nM in Assay Buffer with <0.5% DMSO)

Add to In Vitro Assay
(e.g., cell culture, enzyme assay)

Click to download full resolution via product page

Caption: Workflow for preparing working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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